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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gold-sodium (Au-Na) binary
alloy system, focusing on its phase diagram, the physical properties of its constituent phases,
and the experimental methodologies used for their characterization. This document is intended
to serve as a valuable resource for researchers and professionals working with metallic alloys
and their applications.

Gold-Sodium (Au-Na) Phase Diagram

The equilibrium phase behavior of gold-sodium alloys is described by the Au-Na binary phase
diagram. While a complete, universally accepted diagram with all reaction temperatures and
compositions precisely determined is not readily available in open literature, the system is
known to be complex, featuring several intermetallic compounds. The diagram is characterized
by the presence of both eutectic and peritectic reactions.

Key Features of the Au-Na Phase Diagram:

 Intermetallic Compounds: The system forms three stable intermetallic compounds at
atmospheric pressure: Naz2Au, NaAu, and NaAuz.

o Eutectic Reaction: A eutectic reaction is present in the sodium-rich region of the phase
diagram. The eutectic point has been reported at a composition of 2.3 wt% Na, with a
melting point of 1149 K (876 °C).
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» Peritectic Reactions: The formation of the intermetallic compounds likely involves peritectic
reactions, where a liquid phase and a solid phase react to form a second solid phase upon
cooling. However, specific temperature and composition data for these reactions are not
well-documented in the available literature.

Physical Properties of Gold-Sodium Alloys

The physical properties of gold-sodium alloys are largely determined by the properties of the
constituent elements and the intermetallic compounds that are formed.

Sodium
Property Gold (Au) NazAu NaAu NaAu:z
(Na)

Melting Point Data not Data not Data not

1064.43 97.72 _ _ _
(°C) available available available
Density 5.40 Data not Data not

19.32 0.97 _ _
(g/cm3) (calculated) available available

Face- Body- Not Cubic Laves
Crystal Tetragonal o

Centered Centered definitively Phase (Fd-
Structure ) ) (CuAlz-type) )

Cubic (FCC) Cubic (BCC) determined 3m)

Data not
Space Group Fm-3m Im-3m [4/mcm ] Fd-3m
available

Pearson Data not

cF4 cl2 tl12 ) cF24
Symbol available

Table 1: Physical Properties of Gold, Sodium, and Gold-Sodium Intermetallic Compounds.

Experimental Protocols for Phase Diagram
Determination

The determination of a binary alloy phase diagram, such as that for the gold-sodium system,
typically involves a combination of experimental techniques to identify phase boundaries and
invariant reactions. The primary methods employed are Thermal Analysis and X-ray Diffraction
(XRD).
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Thermal Analysis (Differential Thermal Analysis - DTA)

Differential Thermal Analysis (DTA) is a powerful technique for determining the temperatures of
phase transitions, such as melting, solidification, and solid-state transformations.

Methodology:

e Sample Preparation: A series of Au-Na alloy samples with varying compositions are
prepared. This is typically done by weighing the pure constituent metals, placing them in an
inert crucible (e.g., alumina), and melting them together under a protective atmosphere (e.g.,
argon) to prevent oxidation. The molten alloy is then slowly cooled to ensure homogeneity.

o DTA Measurement: A small, representative sample of each alloy is placed in the DTA
apparatus alongside an inert reference material (e.g., alumina powder). The temperature of
the furnace is increased and then decreased at a controlled rate.

» Data Analysis: The temperature difference between the sample and the reference is
continuously recorded. Endothermic events (e.g., melting) and exothermic events (e.qg.,
solidification) in the sample result in peaks on the DTA curve. The onset temperatures of
these peaks correspond to the phase transition temperatures (liquidus, solidus, eutectic, and
peritectic temperatures) for that specific alloy composition.

e Phase Diagram Construction: By plotting the transition temperatures obtained for all the
different alloy compositions, the phase boundaries of the Au-Na phase diagram can be
constructed.

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is used to identify the crystal structures of the different solid phases
present in the alloys at various temperatures.

Methodology:

o Sample Preparation: Alloy samples are prepared as described for thermal analysis. To study
the solid-state equilibria, the samples are annealed at specific temperatures for extended
periods to allow the phases to reach equilibrium. The samples are then rapidly quenched to
room temperature to preserve the high-temperature phase structure.
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o XRD Measurement: The quenched samples are ground into a fine powder and placed in the
sample holder of an X-ray diffractometer. A monochromatic X-ray beam is directed at the
sample, and the intensity of the diffracted X-rays is measured as a function of the diffraction
angle (20).

o Data Analysis: The resulting XRD pattern is a "fingerprint" of the crystal structures present in
the sample. By comparing the peak positions and intensities to standard crystallographic
databases, the phases present in the alloy at the annealing temperature can be identified.

e Phase Boundary Determination: By analyzing the phases present in samples of different
compositions annealed at various temperatures, the solid-state phase boundaries (solvus
lines) of the phase diagram can be determined.

Visualizations
Experimental Workflow for Phase Diagram
Determination

The following diagram illustrates the general workflow for experimentally determining a binary
alloy phase diagram.
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Caption: Workflow for Au-Na Phase Diagram Determination.
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Logical Relationship of Phases in the Au-Na System

The following diagram illustrates the relationships between the primary phases in the gold-
sodium system at atmospheric pressure.

Solidification

Na (Solid)

Intermetallic Compounds

Peritectic/Eutectic

Melting/Decomposition

Au (Solid) Melting Liquid Alloy
Peritectic

Solidification

Melting/Decomposition

Peritectic

Melting/Decomposition

Click to download full resolution via product page

Caption: Phase Relationships in the Au-Na System.
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[https://www.benchchem.com/product/b15460665#gold-sodium-alloy-phase-diagram-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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